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Compound of Interest

Compound Name: ICRT-5

Cat. No.: B15544077

Disclaimer: As of December 2025, a comprehensive Safety Data Sheet (SDS) for iCRT-5 with
detailed hazard, handling, and disposal information is not publicly available from regulatory
agencies. The following guidance is based on best practices for handling potent, novel small
molecule inhibitors in a laboratory setting. All personnel must conduct a risk assessment prior
to handling iCRT-5 and adhere to their institution's specific environmental health and safety
(EHS) guidelines.

ICRT-5 is a cell-permeable small molecule inhibitor of 3-catenin-responsive transcription (CRT).
It is utilized by researchers in the study of the Wnt/B-catenin signaling pathway, which is crucial
in various cellular processes and is often dysregulated in diseases such as multiple myeloma.
This guide provides essential safety protocols, operational procedures, and disposal plans for
laboratory personnel working with iCRT-5.

Quantitative Data Summary

The following table summarizes the key quantitative data for iCRT-5, compiled from various
suppliers.
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Property Value Source(s)
Molecular Weight 367.44 g/mol [1]

Purity >98% t0 99.1% [1]

Form Solid

18 nM (for Wnt responsive

ICso
STF16 luciferase)
- Soluble in DMSO (up to 30
Solubility
mg/ml)
Long-term Storage -20°C

-80°C (up to 6 months), -20°C

Stock Solution Storage
(up to 1 month)

Personal Protective Equipment (PPE)

Given the lack of specific hazard data for iCRT-5, it should be handled as a potent compound

of unknown toxicity. The following PPE is mandatory to minimize exposure.
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PPE Category

Required Equipment

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be worn over goggles when
handling larger quantities or if
there is a significant splash

risk.

Protects eyes from splashes of
solutions or accidental contact

with the solid compound.

Skin Protection

A fully buttoned lab coat and
chemically resistant gloves
(e.g., nitrile). Double gloving is
recommended when handling
the pure solid or concentrated

stock solutions.

Prevents skin contact with the
compound. Regular inspection
and frequent changing of

gloves are essential.

Respiratory Protection

All handling of the solid
compound and preparation of
stock solutions must be
performed in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with an appropriate particulate
filter (N100/P100/P3) is

required.

Minimizes the risk of inhaling
the powdered compound,
which is a primary route of
exposure for potent small

molecules.

Foot Protection

Closed-toe shoes that fully

cover the feet.

Protects feet from spills and

dropped objects.

Operational Plan: Step-by-Step Guidance

A structured approach to handling iCRT-5 is crucial for safety and experimental reproducibility.

Receiving and Storage

¢ Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.
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e Log: Document the arrival date, quantity, and lot number in the laboratory inventory.

o Store: Store the container in a designated, well-ventilated, and secure area at -20°C for long-
term storage. Ensure the container is tightly sealed.

Preparation of Stock Solutions

Work Area: All manipulations of the solid iCRT-5 must be conducted in a certified chemical
fume hood to prevent inhalation of the powder.

» Weighing: Carefully weigh the required amount of iCRT-5 powder using an analytical
balance. Use a disposable weigh boat.

» Dissolving: Slowly add the desired volume of Dimethyl Sulfoxide (DMSO) to the powder to
avoid aerosolization. Mix gently by vortexing until the solid is completely dissolved.

o Labeling: Clearly label the stock solution container with the compound name (iCRT-5),
concentration, solvent (DMSO), date of preparation, and your initials.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes. Store these aliquots at -80°C for up to 6 months or at -20°C for
up to 1 month.

Use in Experiments

 Dilution: When ready for use, thaw an aliquot of the stock solution. Prepare the final working
concentration by diluting the stock solution in the appropriate cell culture medium or buffer.

o Handling: Always wear the appropriate PPE when handling solutions containing iCRT-5.

The following diagram illustrates the standard operational workflow for handling iCRT-5.
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Caption: Standard operational workflow for iCRT-5 handling.
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Signaling Pathway and Mechanism of Action

ICRT-5 inhibits the Wnt/[3-catenin signaling pathway. In the canonical Wnt pathway, the
absence of a Wnt ligand leads to the degradation of 3-catenin. When a Wnt ligand binds to its
receptor, B-catenin is stabilized, translocates to the nucleus, and activates the transcription of
target genes by interacting with T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription
factors. iCRT-5 is believed to interfere with the interaction between (3-catenin and TCF, thus

inhibiting the transcription of Wnt target genes.

The following diagram illustrates the canonical Wnt/p-catenin signaling pathway and the
inhibitory action of iCRT-5.
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Caption: iCRT-5 inhibits the Wnt/(3-catenin signaling pathway.
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Disposal Plan

All waste materials contaminated with iCRT-5 must be treated as hazardous chemical waste.
Do not dispose of this material down the drain or in the regular trash.

Waste Segregation

o Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, weigh boats,
and empty vials, in a designated, leak-proof hazardous waste container lined with a heavy-
duty plastic bag.

» Liquid Waste: Collect all unused stock solutions, working solutions, and contaminated cell
culture media in a dedicated, sealed, and clearly labeled hazardous liquid waste container. If
DMSO was used as the solvent, the waste should be collected in a container designated for
flammable organic waste.

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container for hazardous chemical waste.

Labeling

o All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name(s) of the contents, including iCRT-5 and any solvents (e.g., DMSO).

Storage and Collection

» Store waste containers in a designated, secure, and well-ventilated area, away from general
laboratory traffic and incompatible materials.

o Keep waste containers sealed when not in use.

» Arrange for waste collection through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor. Follow all institutional
and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.medchemexpress.com/icrt-5.html
https://www.benchchem.com/product/b15544077#personal-protective-equipment-for-handling-icrt-5
https://www.benchchem.com/product/b15544077#personal-protective-equipment-for-handling-icrt-5
https://www.benchchem.com/product/b15544077#personal-protective-equipment-for-handling-icrt-5
https://www.benchchem.com/product/b15544077#personal-protective-equipment-for-handling-icrt-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

